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Compound of Interest

Compound Name: Oxaloacetic acid-13C4

Cat. No.: B12404764 Get Quote

An In-depth Technical Guide to Oxaloacetic
Acid-13C4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Oxaloacetic acid-13C4, a stable isotope-labeled compound crucial for

metabolic research. This document details experimental protocols and data presentation to

facilitate its use in laboratory settings.

Chemical Structure and Properties
Oxaloacetic acid-13C4 is a uniformly labeled isotopologue of oxaloacetic acid, a key

intermediate in numerous metabolic pathways. The four carbon atoms in its structure are

replaced with the stable isotope carbon-13 (¹³C). This isotopic labeling allows for its use as a

tracer in metabolic flux analysis (MFA) and as an internal standard for accurate quantification of

its unlabeled counterpart.

Chemical Structure:

HOOC(¹³CO)(¹³CH₂)(¹³COOH)

The structure consists of a four-carbon dicarboxylic acid with a ketone group on the alpha-

carbon relative to one of the carboxyl groups.
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Physicochemical Properties
The key physicochemical properties of Oxaloacetic acid-13C4 are summarized in the table

below. These properties are essential for its handling, storage, and use in experimental

settings.

Property Value Reference

Chemical Name 2-Oxobutanedioic acid-¹³C₄ [1][2]

Synonyms
Oxalacetic acid-¹³C₄, 2-

Ketosuccinic acid-¹³C₄
[1][2]

CAS Number 161096-82-8 [1][3][4]

Molecular Formula ¹³C₄H₄O₅ [1][3]

Molecular Weight 136.04 g/mol [1][3]

Purity ≥97% [1]

Appearance White to off-white solid

Solubility Soluble in water

Storage
Store at -20°C, protected from

light and moisture
[1]

Stability

Unstable in solution, prone to

decarboxylation. Should be

prepared fresh for use.

[5]

Safety and Handling
Oxaloacetic acid is a corrosive substance that can cause severe skin burns and eye damage.

[6][7] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn when handling the compound. All work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[1]

[2][6][7]

Role in Metabolic Pathways
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Oxaloacetate is a central metabolite that participates in several key metabolic pathways.[5] The

use of Oxaloacetic acid-13C4 as a tracer allows researchers to quantitatively track the flow of

carbon through these interconnected pathways.

Citric Acid Cycle (TCA Cycle)
Oxaloacetate is a critical component of the citric acid cycle, where it condenses with acetyl-CoA

to form citrate, initiating the cycle.

Acetyl-CoA Citrate Oxaloacetate

Isocitrate alpha-Ketoglutarate-> CO2 Succinyl-CoA-> CO2 Succinate Fumarate Malate
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Figure 1: Citric Acid Cycle

Gluconeogenesis
Oxaloacetate is a key precursor in gluconeogenesis, the metabolic pathway that results in the

generation of glucose from non-carbohydrate carbon substrates.
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Figure 2: Gluconeogenesis Pathway
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Urea Cycle
Oxaloacetate is linked to the urea cycle through the transamination of aspartate, which is a

nitrogen donor in the cycle.
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Figure 3: Urea Cycle

Amino Acid Synthesis
Oxaloacetate serves as a direct precursor for the synthesis of aspartate, which in turn is a

precursor for several other amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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